Cas no 3335-33-9 (Benzene,1-methyl-2-(trichloromethyl)-)

Benzene,1-methyl-2-(trichloromethyl)- structure
3335-33-9 structure
Product Name:Benzene,1-methyl-2-(trichloromethyl)-
CAS No:3335-33-9
MF:C8H7Cl3
MW:209.50017952919
CID:311390
PubChem ID:76854
Update Time:2025-04-19

Benzene,1-methyl-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methyl-2-(trichloromethyl)-
    • 1-methyl-2-(trichloromethyl)benzene
    • alpha,alpha,alpha-Trichloro-o-xylene
    • CBXDCGQZMAUIHD-UHFFFAOYSA-N
    • SCHEMBL8947032
    • EINECS 222-069-8
    • DTXSID30186967
    • Benzene, 1-methyl-2-(trichloromethyl)-
    • NS00029465
    • 3335-33-9
    • 1-Methyl-2-(trichloromethyl)benzene #
    • Inchi: 1S/C8H7Cl3/c1-6-4-2-3-5-7(6)8(9,10)11/h2-5H,1H3
    • InChI Key: CBXDCGQZMAUIHD-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1C)(Cl)Cl

Computed Properties

  • Exact Mass: 207.961
  • Monoisotopic Mass: 207.961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.334
  • Boiling Point: 239.2°Cat760mmHg
  • Flash Point: 150.1°C
  • Refractive Index: 1.551
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